(2S,3S)-3-amino-4-(3,3-difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-[4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)phenyl]butanamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
MK-0626 is a Dipeptidyl peptidase IV (DPP-4) inhibitor, improving neovascularization by increasing both the number of circulating endothelial progenitor cells and endothelial nitric oxide synthetase expression.
Scientific Research Applications
Application in Diabetes Treatment
This compound has been identified as a potent, orally active inhibitor of dipeptidyl peptidase IV (DPP-4), with potential applications in the treatment of type 2 diabetes. It exhibits excellent selectivity and oral bioavailability in preclinical species, showing efficacy in animal models of diabetes. This discovery highlights its potential as a new treatment option for type 2 diabetes (Edmondson et al., 2006).
Synthesis and Characterization Studies
- The synthesis of various compounds incorporating the [1,2,4]triazolo[1,5-a]pyridine motif, including methods like cyclocondensation and oxidative cyclization, has been widely explored. These studies provide foundational knowledge for the development and characterization of compounds like (2S,3S)-3-amino-4-(3,3-difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-[4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)phenyl]butanamide;hydrochloride. Research in this area has covered various synthetic pathways and the structural determination of resultant compounds (Desenko et al., 1998), (Prakash et al., 2011), (Pauchard & Siegrist, 1978).
Potential Antimicrobial Applications
Research has also delved into the antimicrobial potential of compounds related to [1,2,4]triazolo[1,5-a]pyridines. These studies assess the efficacy of various synthesized compounds against different bacterial and fungal species, indicating the broad potential of these compounds in antimicrobial therapy (Suresh, Lavanya, & Rao, 2016), (Abdel‐Aziz et al., 2008).
Structural and Crystallographic Studies
The molecular and crystal structures of derivatives of 1,2,4-triazolo[1,5-a]pyridine have been extensively studied, providing insights into the structural properties and potential applications of these compounds. These studies contribute to a deeper understanding of the physicochemical properties and potential pharmaceutical applications of compounds like this compound (Dolzhenko et al., 2011).
Properties
Molecular Formula |
C22H25ClF2N6O2 |
---|---|
Molecular Weight |
478.9 g/mol |
IUPAC Name |
(2S,3S)-3-Amino-4-(3,3-Difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-[4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)phenyl]butanamide;hydrochloride |
InChI |
InChI=1S/C22H24F2N6O2.ClH/c1-28(2)20(31)18(19(25)21(32)29-10-9-22(23,24)12-29)15-5-3-14(4-6-15)16-7-8-17-26-13-27-30(17)11-16;/h3-8,11,13,18-19H,9-10,12,25H2,1-2H3;1H/t18-,19-;/m0./s1 |
InChI Key |
GASPARHQYMAFGL-HLRBRJAUSA-N |
Isomeric SMILES |
CN(C)C(=O)[C@@H](C1=CC=C(C=C1)C2=CN3C(=NC=N3)C=C2)[C@@H](C(=O)N4CCC(C4)(F)F)N.Cl |
SMILES |
O=C(N(C)C)[C@@H](C1=CC=C(C2=CN3C(C=C2)=NC=N3)C=C1)[C@H](N)C(N4CC(F)(F)CC4)=O.[H]Cl |
Canonical SMILES |
CN(C)C(=O)C(C1=CC=C(C=C1)C2=CN3C(=NC=N3)C=C2)C(C(=O)N4CCC(C4)(F)F)N.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
MK0626; MK 0626; MK-0626 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.